Cas no 450399-92-5 (5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline)
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline is a heterocyclic aromatic compound featuring a chloro-substituted aniline core linked to a 1,2,4-triazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups enhances its versatility in electrophilic and nucleophilic substitution reactions. The 1,2,4-triazole ring contributes to stability and potential bioactivity, often utilized in the development of antifungal and antimicrobial agents. Its well-defined molecular architecture ensures consistent performance in complex organic transformations, while its high purity and solubility in common organic solvents facilitate efficient downstream processing. Suitable for research and industrial applications requiring precise functionalization.
450399-92-5 structure
Product Name:5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
CAS No:450399-92-5
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD04971015
CID:1086404
PubChem ID:329775247
Update Time:2025-05-28
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
- 5-chloro-2-(1,2,4-triazol-1-yl)aniline
- 5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline(SALTDATA: FREE)
- AT12232
- MFCD04971015
- Z56347452
- 450399-92-5
- BBL013097
- 5-CHLORO-2-[1,2,4]TRIAZOL-1-YL-PHENYLAMINE
- CS-0308043
- DTXSID50407585
- STK349826
- EN300-10587
- DA-18671
- AKOS000117610
- 5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, AldrichCPR
- SCHEMBL7435397
- VS-03662
-
- MDL: MFCD04971015
- Inchi: 1S/C8H7ClN4/c9-6-1-2-8(7(10)3-6)13-5-11-4-12-13/h1-5H,10H2
- InChI Key: HJSKDFBSZMCRAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)N)N1C=NC=N1
Computed Properties
- Exact Mass: 194.03600
- Monoisotopic Mass: 194.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- PSA: 56.73000
- LogP: 2.08410
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319-H413
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36-53
- Safety Instruction: 26
-
Hazardous Material Identification:
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037872-5g |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 95% | 5g |
$677.16 | 2023-09-01 | |
| TRC | B428778-100mg |
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428778-500mg |
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B428778-1g |
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 1g |
$ 115.00 | 2022-06-07 | ||
| Chemenu | CM281695-1g |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 95% | 1g |
$87 | 2024-07-16 | |
| abcr | AB217024-1 g |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, 95%; . |
450399-92-5 | 95% | 1g |
€128.10 | 2023-03-08 | |
| abcr | AB217024-5 g |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, 95%; . |
450399-92-5 | 95% | 5g |
€365.50 | 2023-03-08 | |
| eNovation Chemicals LLC | Y1237523-5g |
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)ANILINE |
450399-92-5 | 95% | 5g |
$355 | 2023-05-17 | |
| Enamine | EN300-10587-0.05g |
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 95% | 0.05g |
$19.0 | 2023-10-28 | |
| Enamine | EN300-10587-0.1g |
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline |
450399-92-5 | 95% | 0.1g |
$27.0 | 2023-10-28 |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
450399-92-5 (5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline) Related Products
- 1147557-78-5(2-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline)
- 1220630-69-2(3-Chloro-5-(1H-1,2,4-triazol-1-yl)aniline)
- 869942-81-4(3-chloro-2-(1H-1,2,4-triazol-1-yl)aniline)
- 13423-60-4(1-Phenyl-1H-1,2,4-triazole)
- 131885-90-0(1,2-BENZENEDIAMINE, 4-(1H-1,2,4-TRIAZOL-1-YL)-)
- 39876-86-3(2-(1,2,4-Triazol-1-yl)aniline;hydrochloride)
- 52512-67-1(1H-1,2,4-Triazol-3-amine, 1-(4-chlorophenyl)-)
- 856452-74-9(3-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline)
- 39876-84-1(2-(1,2,4-Triazol-1-yl)aniline)
- 6523-49-5(4-(1,2,4-Triazol-1-yl)aniline)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk